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Compound of Interest

3-Piperidinemethanol, 1-methyl-,
(35)-

cat. No.: B2959969

Compound Name:

An Expert Guide to the Safe Handling of (3S)-1-Methyl-3-piperidinemethanol

As a Senior Application Scientist, my foremost priority is to empower fellow researchers with
the knowledge to conduct their work safely and effectively. The integrity of our data and the
well-being of our laboratory personnel are inextricably linked. This guide provides essential,
field-tested protocols for handling (3S)-1-Methyl-3-piperidinemethanol (CAS: 104505-18-2), a
key building block in many synthetic pathways. This is not a generic checklist, but a curated set
of procedures grounded in the specific chemical nature of the topic, designed to build your
confidence and ensure a secure research environment.

Hazard Profile: Understanding the Chemistry of
Caution

Before handling any chemical, a comprehensive understanding of its intrinsic properties and
associated hazards is non-negotiable. (3S)-1-Methyl-3-piperidinemethanol is classified with
specific risks that dictate our handling protocols.

Key Hazard Statements:
e H315: Causes skin irritation.

o H318: Causes serious eye damage.
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e H335: May cause respiratory irritation.
e H411: Toxic to aquatic life with long lasting effects.

These classifications from the Globally Harmonized System (GHS) are our primary drivers for
selecting appropriate personal protective equipment and engineering controls. The risk of
serious, irreversible eye damage (H318) is particularly critical and necessitates a higher level of
ocular protection than a simple "splash risk" might imply.

Physicochemical Data Summary

Property Value

Synonyms (S)-1-Methyl-3-(hydroxymethyl)piperidine,
[(3S)-1-methylpiperidin-3-yllmethanol[1]

Molecular Formula CeH13NO

Molecular Weight 115.17 g/mol [2][3][4]

Appearance Clear, colorless liquid

Boiling Point 106-107 °C / 3.5 mmHg[3]

Density 1.026 g/mL at 25 °C[3]

8A - Combustible corrosive hazardous
Storage Class )
materials[4]

Core Directive: Personal Protective Equipment
(PPE)

The following PPE regimen is the minimum standard for any procedure involving (3S)-1-Methyl-
3-piperidinemethanol. The rationale behind each component is explained to reinforce the
importance of compliance.

Eye and Face Protection: The Non-Negotiable Barrier

Due to the H318 classification ("Causes serious eye damage"), standard safety glasses are
insufficient.
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Mandatory: Always wear chemical safety goggles that provide a complete seal around the
eyes.

Best Practice/High-Risk Operations: When transferring volumes greater than ~50 mL,
working with heated material, or performing any operation with an elevated splash potential,
supplement goggles with a full-face shield.[5]

Causality: The H318 designation indicates that contact can lead to irreversible damage. A
simple splash could have career-ending consequences. The goggle/face shield combination
provides a robust, multi-layered defense against splashes, mists, and vapors. Eyewash
stations must be readily accessible and tested regularly.[6]

Skin and Body Protection: Preventing Dermal Exposure

This compound is a known skin irritant (H315). All skin contact should be avoided.

Gloves: Wear nitrile or other chemically resistant gloves. Always inspect gloves for pinholes
or tears before use. For prolonged contact or immersion, consult the glove manufacturer's
chemical resistance guide. If contamination occurs, remove gloves immediately using the
proper technique, and wash your hands thoroughly.[5]

Lab Coat: A standard cotton lab coat may not provide sufficient protection against significant
spills of a liquid corrosive. A flame-retardant lab coat is recommended. For large-scale work,
a chemically resistant apron over the lab coat is advised.

Causality: The goal is to prevent the chemical from ever reaching your skin. Contaminated
clothing must be removed immediately and washed before reuse to prevent secondary
exposure.[5]

Respiratory Protection: A Function of Ventilation

Work with (3S)-1-Methyl-3-piperidinemethanol must be conducted in a well-ventilated area,
preferably inside a certified chemical fume hood.[5][6][7]

» Standard Operations: When used within a properly functioning chemical fume hood, specific
respiratory protection is typically not required.
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» When a Respirator is Necessary: In the case of a large spill, ventilation failure, or if work
must be performed outside a fume hood, a NIOSH-approved respirator with organic vapor
cartridges is required.[6]

o Causality: The H335 classification indicates a risk of respiratory irritation. Engineering
controls like a fume hood are the primary method of mitigating this risk. A respirator is a
secondary, but critical, line of defense when these primary controls are unavailable or
compromised.

Operational Plan: From Benchtop to Waste Stream

A safe experiment is a well-planned one. This workflow diagram illustrates the critical steps and
decision points for handling (3S)-1-Methyl-3-piperidinemethanol.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC127480010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2959969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

1. Preparation Phase
Verify Fume Hood
Certification & Airflow

A

Don All Required PPE
(Goggles, Gloves, Coat)

A

Prepare Spill Kit
& Verify Eyewash Station

2. Handling & Rveaction Phase (Inside Fume Hood)

Ground Equipment to
Prevent Static Discharge

Perform Chemical Transfer
Using Non-Sparking Tools

Conduct Reaction in
Closed or Contained System

3. Waste & Decomntamination Phase

Quench Reaction (if applicable)

Segregate Waste into Labeled,
Approved Hazardous Waste Container

Decontaminate Glassware
& Work Surfaces

Properly Dispose of
Contaminated PPE

ash Hands Thoroughly

V

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (3S)-1-Methyl-3-piperidinemethanol.
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Spill Response

In the event of a spill, evacuate the immediate area and alert your supervisor. For a small spill
within a fume hood, use a compatible absorbent material (e.g., Chemizorb®), collect the
material using non-sparking tools, and place it in a sealed container for hazardous waste
disposal. Do not allow the material to enter drains.

Disposal Plan

All waste containing (3S)-1-Methyl-3-piperidinemethanol, including contaminated absorbents
and disposable PPE, must be treated as hazardous waste.

e Segregation: Collect in a clearly labeled, sealed, and chemically compatible container.

o Labeling: The container must be marked with "Hazardous Waste" and the full chemical
name.

o Disposal: The waste must be disposed of through an approved waste disposal plant,
following all local, state, and federal regulations.[5]

By adhering to these scientifically grounded protocols, you are not merely following rules; you
are actively participating in a culture of safety that protects you, your colleagues, and the
integrity of your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-piperidinemethanol-1-methyl-3s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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